Pyridin-3-yl sulfate
Overview
Description
3-hydroxypyridine sulfate(1-) is an organosulfate oxoanion that is the conjugate base of 3-hydroxypyridine sulfate, obtained by deprotonation of the sulfo group; major species at pH 7.3. It is a conjugate base of a 3-hydroxypyridine sulfate.
Scientific Research Applications
Antitumor Activities
One of the applications of pyridin-3-yl sulfate involves the sulfated modification of polysaccharides to enhance their antitumor activities. For example, sulfated defatted rice bran polysaccharides, prepared using a chlorosulfonic acid-pyridine method, showed strong antitumor activity in vitro. This suggests that sulfation significantly enhances the antitumor potential of polysaccharides (Wang, Li, & Chen, 2009).
Bioactivity Enhancement of Polysaccharides
The sulfated modification of polysaccharides using pyridine-based methods has been demonstrated to significantly affect their biological activities. For instance, sulfated β-glucans from Qingke (Tibetan hulless barley) showed improved antioxidant activities and in vitro hypolipidemic activities after modification. This indicates that the method is effective for enhancing the functional properties of polysaccharides, potentially for use in functional foods and industrial applications (Guo et al., 2019).
Coordination Polymers
The role of pyridin-3-yl sulfate extends to the development of coordination polymers. Gd(III)-sulfate polymers incorporating pyridine carboxylate N-oxide ligands have been synthesized, showing a systematic variation in framework dimensionality. This application demonstrates the versatility of pyridin-3-yl derivatives in designing materials with specific structural properties, which can be crucial for various technological applications (He, Wang, & Yan, 2005).
Catalysis and Synthesis
Pyridin-3-yl sulfate derivatives have been employed as catalysts for the synthesis of various organic compounds. For instance, an ionic liquid catalyst based on pyridinium hydrogen sulfate has been used for the efficient synthesis of xanthenes, tetraketones, and triazolo[2,1-b]quinazolinones. This showcases the potential of pyridin-3-yl sulfate in facilitating green and efficient synthetic pathways for organic compounds (Zabihzadeh, Shirini, Tajik, & Daneshvar, 2020).
properties
Product Name |
Pyridin-3-yl sulfate |
|---|---|
Molecular Formula |
C5H4NO4S- |
Molecular Weight |
174.16 g/mol |
IUPAC Name |
pyridin-3-yl sulfate |
InChI |
InChI=1S/C5H5NO4S/c7-11(8,9)10-5-2-1-3-6-4-5/h1-4H,(H,7,8,9)/p-1 |
InChI Key |
BDERIBJTVYFANV-UHFFFAOYSA-M |
Canonical SMILES |
C1=CC(=CN=C1)OS(=O)(=O)[O-] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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